Cas no 1501842-16-5 (3-(1H-pyrrol-3-yl)propane-1-thiol)

• Product Name: 3-(1H-pyrrol-3-yl)propane-1-thiol
• CAS No: 1501842-16-5
• MF: C₇H₁₁NS
• MW: 141.23394036293
• CID: 6408956
• PubChem ID: 83694317
• Update Time: 2024-01-13

3-(1H-pyrrol-3-yl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 3-(1H-pyrrol-3-yl)propane-1-thiol
• 1501842-16-5
• EN300-1827252

• Inchi： 1S/C7H11NS/c9-5-1-2-7-3-4-8-6-7/h3-4,6,8-9H,1-2,5H2
• InChI Key： MBXVDCAAFKDBNU-UHFFFAOYSA-N
• SMILES： SCCCC1C=CNC=1

Computed Properties

• Exact Mass: 141.06122053g/mol
• Monoisotopic Mass: 141.06122053g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 75.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 16.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrroles Substituted pyrroles